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Compound of Interest

Compound Name: 9,10-Dibutoxyanthracene

Cat. No.: B1632443 Get Quote

Essential Safety and Handling Guide for 9,10-
Dibutoxyanthracene
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides immediate, essential safety and logistical

information for 9,10-Dibutoxyanthracene, including personal protective equipment (PPE)

recommendations, operational procedures, and disposal plans to foster a secure laboratory

environment.

Hazard Summary
9,10-Dibutoxyanthracene presents several hazards that necessitate careful handling. It is

known to cause skin and serious eye irritation, and may also lead to respiratory irritation.[1][2]

The compound is harmful if swallowed or inhaled.[2]

GHS Hazard Statements: H302, H315, H319, H332, H335, H413
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Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Acute Toxicity, Inhalation H332 Harmful if inhaled

Specific Target Organ Toxicity H335 May cause respiratory irritation

Hazardous to the aquatic

environment, long-term hazard
H413

May cause long lasting harmful

effects to aquatic life

Personal Protective Equipment (PPE) Requirements
To mitigate the risks associated with handling 9,10-Dibutoxyanthracene, the following

personal protective equipment is mandatory.

Protection Type Specific Recommendations

Eye and Face Protection

Wear chemical splash-resistant safety glasses

or goggles with side protection. A face shield

may be appropriate for certain procedures.[2]

Hand Protection

Handle with chemical-resistant gloves. Gloves

must be inspected prior to use. Use proper

glove removal technique to avoid skin contact.

[1]

Body Protection
Wear a lab coat or other impervious protective

clothing to prevent skin exposure.[1]

Respiratory Protection

For nuisance exposures, use a type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher-level protection, use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges.[1]
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Operational Plan: Handling and Storage
Safe handling and storage practices are critical for preventing exposure and ensuring

laboratory safety.

Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended.

Ensure that an eyewash station and a safety shower are readily accessible.

Handling Procedures:

Preparation: Before beginning work, ensure all required PPE is correctly donned.

Dispensing: Avoid the formation of dust when handling the solid material. Use a spatula or

other appropriate tool for transferring the substance.

During Use: Avoid all contact with skin and eyes.[1] Do not breathe dust, fumes, gas, mist,

vapors, or spray.[2] Eating, drinking, and smoking are strictly prohibited in the work area.

After Handling: Wash hands thoroughly after handling the chemical.[2]

Storage:

Store in a tightly-closed container when not in use.[2]

Keep in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents.[1][2]

The compound is sensitive to light and must be protected from it.[1]

Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of an exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. If skin

irritation persists, get medical advice/attention.

[1][2]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician

immediately.[1][3]

In case of a fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

Firefighters should wear a self-contained breathing apparatus.[1]

Disposal Plan
Proper disposal of 9,10-Dibutoxyanthracene and its containers is essential to prevent

environmental contamination.

Waste Identification: All waste containing 9,10-Dibutoxyanthracene must be labeled as

hazardous waste.

Containerization: Use a compatible, sealable, and properly labeled container for waste

collection.

Storage of Waste: Store waste containers in a designated, secure, and well-ventilated area.
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Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[2] Do not allow the product to enter

drains.[1]

Workflow and Logical Relationships
The following diagrams illustrate the procedural flow for safely handling 9,10-
Dibutoxyanthracene and the logical relationship of hazard mitigation.
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Workflow for Safe Handling of 9,10-Dibutoxyanthracene.
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Hazard Mitigation Strategy for 9,10-Dibutoxyanthracene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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